11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 17-acetate
11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 17-acetate
Brand Name:
Vulcanchem
CAS No.:
16463-74-4
VCID:
VC0142234
InChI:
InChI=1S/C23H32O6/c1-13(25)29-23(19(28)12-24)9-7-17-16-5-4-14-10-15(26)6-8-21(14,2)20(16)18(27)11-22(17,23)3/h10,16-18,20,24,27H,4-9,11-12H2,1-3H3/t16-,17-,18-,20+,21-,22-,23-/m0/s1
SMILES:
CC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)C(=O)CO
Molecular Formula:
C23H32O6
Molecular Weight:
404.5 g/mol
11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 17-acetate
CAS No.: 16463-74-4
Reference Standards
VCID: VC0142234
Molecular Formula: C23H32O6
Molecular Weight: 404.5 g/mol
| CAS No. | 16463-74-4 |
|---|---|
| Product Name | 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 17-acetate |
| Molecular Formula | C23H32O6 |
| Molecular Weight | 404.5 g/mol |
| IUPAC Name | [(8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H32O6/c1-13(25)29-23(19(28)12-24)9-7-17-16-5-4-14-10-15(26)6-8-21(14,2)20(16)18(27)11-22(17,23)3/h10,16-18,20,24,27H,4-9,11-12H2,1-3H3/t16-,17-,18-,20+,21-,22-,23-/m0/s1 |
| Standard InChIKey | HDEDWNHZBWFQCB-JZYPGELDSA-N |
| Isomeric SMILES | CC(=O)O[C@@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)C(=O)CO |
| SMILES | CC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)C(=O)CO |
| Canonical SMILES | CC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)C(=O)CO |
| Synonyms | (11β)-17-(Acetyloxy)-11,21-dihydroxypregn-4-ene-3,20-dione; Cortisol 17-Acetate; |
| PubChem Compound | 7566349 |
| Last Modified | Nov 11 2021 |
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